Cas no 28307-88-2 (2-Butenethioic acid)
2-Butenethioic acid structure
Product Name:2-Butenethioic acid
CAS No:28307-88-2
MF:C4H6OS
MW:102.154839992523
CID:266318
PubChem ID:4713083
Update Time:2025-04-19
2-Butenethioic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenethioic acid
- Crotonicacid, thio- (8CI)
- but-2-enethioic S-acid
- DTXSID30405761
- 28307-88-2
-
- Inchi: 1S/C4H6OS/c1-2-3-4(5)6/h2-3H,1H3,(H,5,6)
- InChI Key: YTTALSLGBLXCOB-UHFFFAOYSA-N
- SMILES: SC(C=CC)=O
Computed Properties
- Exact Mass: 102.01398
- Monoisotopic Mass: 102.01393598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 75.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.1
- Topological Polar Surface Area: 18.1Ų
Experimental Properties
- PSA: 20.23
2-Butenethioic acid Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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